Cas no 26663-15-0 (1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester)

1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester structure
26663-15-0 structure
Product Name:1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
CAS No:26663-15-0
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD28579784
CID:1428135
PubChem ID:15914309
Update Time:2025-04-20

1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
    • dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate
    • AKOS024062402
    • Dimethyl 4H-1,2,4-triazole-3,5-dicarboxylate
    • 26663-15-0
    • SCHEMBL23382047
    • AC5768
    • SY232213
    • DB-187098
    • MFCD28579784
    • MDL： MFCD28579784
    • Inchi： 1S/C6H7N3O4/c1-12-5(10)3-7-4(9-8-3)6(11)13-2/h1-2H3,(H,7,8,9)
    • InChI Key： BUVQCFVPDTUNPN-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=NC(C(=O)OC)=NN1)=O

Computed Properties

  • Exact Mass: 185.04371
  • Monoisotopic Mass: 185.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 94.2Ų

Experimental Properties

  • PSA: 94.17

1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y15015-100mg
1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
 26663-15-0 95%
100mg
 ¥1509.0 2024-07-18
abcr
AB548805-100 mg
Dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate; .
 26663-15-0
100MG
 €294.50 2023-04-13
Chemenu
CM386338-100mg
Dimethyl 1H-1,2,4-Triazole-3,5-dicarboxylate
 26663-15-0 95%+
100mg
 $149 2024-07-28
eNovation Chemicals LLC
D685524-0.1g
Dimethyl 1H-1,2,4-Triazole-3,5-dicarboxylate
 26663-15-0 95%
0.1g
 $165 2024-07-20
eNovation Chemicals LLC
D685524-0.25g
Dimethyl 1H-1,2,4-Triazole-3,5-dicarboxylate
 26663-15-0 95%
0.25g
 $250 2024-07-20
eNovation Chemicals LLC
D685524-1g
Dimethyl 1H-1,2,4-Triazole-3,5-dicarboxylate
 26663-15-0 95%
1g
 $540 2024-07-20
eNovation Chemicals LLC
D685524-5g
Dimethyl 1H-1,2,4-Triazole-3,5-dicarboxylate
 26663-15-0 95%
5g
 $1320 2024-07-20
eNovation Chemicals LLC
D685524-10g
Dimethyl 1H-1,2,4-Triazole-3,5-dicarboxylate
 26663-15-0 95%
10g
 $2090 2024-07-20
abcr
AB548805-100mg
Dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate; .
 26663-15-0
100mg
 €302.60 2025-03-19
Cooke Chemical
LN2647545-0.1g
Dimethyl1H-1,2,4-Triazole-3,5-dicarboxylate
 26663-15-0 ≥95%
0.1g
 RMB 1600.00 2025-02-20

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